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Compound of Interest

Compound Name:
3-Acetoxy-24-hydroxydammara-

20,25-diene

Cat. No.: B15496359 Get Quote

An In-depth Technical Guide on 3-Acetoxy-24-
hydroxydammara-20,25-diene
For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a summary of the currently available physical, chemical, and

biological information for the dammarane-type triterpenoid, 3-Acetoxy-24-hydroxydammara-
20,25-diene. While this document compiles the known properties and general characteristics of

this compound class, it must be noted that specific experimental data for this particular

molecule is limited in publicly accessible literature.

Core Chemical and Physical Properties
3-Acetoxy-24-hydroxydammara-20,25-diene is a tetracyclic triterpenoid that can be isolated

from plants of the Panax genus.[1] It belongs to the dammarane class of triterpenoids, which

are known for their diverse biological activities.[2][3]

Table 1: Physical and Chemical Properties of 3-Acetoxy-24-hydroxydammara-20,25-diene
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Property Value Source

CAS Number 143519-04-4 [4]

Molecular Formula C₃₂H₅₂O₃ [5]

Molecular Weight 484.76 g/mol [4]

IUPAC Name
(3β)-24-hydroxydammara-

20,25-dien-3-yl acetate
[4]

InChI Key
JQZGFSMFYISVKP-

MSFIPKIASA-N
[4]

Physical Form Powder [6]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[6]

Storage Temperature 2-8 °C [4]

Predicted Boiling Point 546.5 ± 30.0 °C [6]

Predicted Density 1.02 ± 0.1 g/cm³ [6]

Predicted pKa 14.45 ± 0.20 [6]

Spectroscopic Data
Detailed experimental spectroscopic data for 3-Acetoxy-24-hydroxydammara-20,25-diene,

including ¹H-NMR, ¹³C-NMR, mass spectrometry, and infrared spectroscopy, are not readily

available in the surveyed literature. One study on triterpenoids from Microglossa pyrifolia

identified the compound and stated that its mass and NMR spectral data were in agreement

with those of a known compound, referencing a 1977 publication by Asakawa et al. in

Tetrahedron. However, the specific data from this reference could not be retrieved during this

search.

Experimental Protocols
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A detailed and specific experimental protocol for the isolation and purification of 3-Acetoxy-24-
hydroxydammara-20,25-diene has not been described in the available literature. However, a

general methodology for the extraction of less polar ginsenosides (a class that includes this

compound) from Panax species can be outlined.

Workflow 1: General Isolation Protocol for Dammarane Triterpenoids

Air-dried and powdered
plant material (e.g., Panax ginseng roots)

Ultrasound-assisted extraction
with methanol

Concentration of the combined
extracts under vacuum

Column chromatography on Diaion HP-20
(elution with H₂O, then aqueous methanol)

Solid Phase Extraction (SPE)
of the less polar fraction

Reversed-phase HPLC for
final purification

Isolated 3-Acetoxy-24-hydroxydammara-
20,25-diene
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Caption: General workflow for isolating dammarane triterpenoids.

Methodology Details:

Extraction: The air-dried and powdered plant material is subjected to ultrasound-assisted

extraction with methanol. This process is typically repeated multiple times to ensure

exhaustive extraction.

Concentration: The combined methanolic extracts are concentrated under reduced pressure

to yield a crude extract powder.

Initial Fractionation: The crude extract is often redissolved and subjected to column

chromatography using a macroporous resin like Diaion HP-20. Elution is performed with a

stepwise gradient of water and methanol to separate compounds based on polarity. The less

polar fractions, which would contain 3-Acetoxy-24-hydroxydammara-20,25-diene, are

collected.

Purification: The enriched fraction is further purified using techniques such as Solid Phase

Extraction (SPE) followed by preparative reversed-phase high-performance liquid

chromatography (RP-HPLC) to yield the pure compound.

Biological Activity and Signaling Pathways
There is currently no specific research available detailing the biological activities or the

modulation of signaling pathways by 3-Acetoxy-24-hydroxydammara-20,25-diene. However,

based on the well-documented activities of other dammarane-type triterpenoids, potential

biological effects can be hypothesized. Many compounds of this class have demonstrated anti-

inflammatory and pro-apoptotic activities.

Potential Anti-Inflammatory Signaling Pathway
Dammarane triterpenoids have been shown to exert anti-inflammatory effects by inhibiting the

NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) signaling pathway. This

pathway is a central mediator of the inflammatory response.

Diagram 1: Hypothesized Anti-inflammatory Action via NF-κB Inhibition
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Caption: Hypothesized inhibition of the NF-κB pathway.
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Potential Pro-Apoptotic Signaling Pathway
Several dammarane triterpenoids have been found to induce apoptosis (programmed cell

death) in cancer cells through the intrinsic, or mitochondrial, pathway. This process involves the

activation of a cascade of enzymes called caspases.

Diagram 2: Hypothesized Pro-Apoptotic Action via the Intrinsic Caspase Pathway
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Caption: Hypothesized induction of apoptosis via the caspase cascade.
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Conclusion and Future Directions
3-Acetoxy-24-hydroxydammara-20,25-diene is a known natural product within the

pharmacologically significant dammarane triterpenoid family. While its basic chemical identity is

established, there is a notable lack of detailed, publicly available experimental data regarding

its spectroscopic properties, specific isolation protocols, and biological activities. The potential

for this compound to exhibit anti-inflammatory and pro-apoptotic effects, based on the activities

of related compounds, is high. Future research should focus on the full spectroscopic

characterization of this molecule and the investigation of its specific biological effects and

mechanisms of action to determine its potential as a therapeutic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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